Cas no 1352537-99-5 (5-Bromo-1-methyl-1h-indazole-3-carbonitrile)

5-Bromo-1-methyl-1h-indazole-3-carbonitrile structure
1352537-99-5 structure
Product Name:5-Bromo-1-methyl-1h-indazole-3-carbonitrile
CAS No:1352537-99-5
MF:C9H6BrN3
MW:236.068040370941
CID:4586771
Update Time:2023-08-10

5-Bromo-1-methyl-1h-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-methyl-1h-indazole-3-carbonitrile
    • 5-bromo-1-methylindazole-3-carbonitrile
    • Inchi: 1S/C9H6BrN3/c1-13-9-3-2-6(10)4-7(9)8(5-11)12-13/h2-4H,1H3
    • InChI Key: ZGYAXZQOMLBWNM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C#N)=NN2C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 247
  • XLogP3: 2.3
  • Topological Polar Surface Area: 41.6

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